Cas no 165250-69-1 (4-Methyl-5-nitro-1H-indole)

• Product Name: 4-Methyl-5-nitro-1H-indole
• CAS No: 165250-69-1
• MF: C₉H₈N₂O₂
• MW: 176.172021865845
• MDL: MFCD11035915
• CID: 135744
• PubChem ID: 15453462
• Update Time: 2025-04-19

4-Methyl-5-nitro-1H-indole Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-5-nitro-1H-indole
• 1H-Indole, 4-methyl-5-nitro-
• 4-Methyl-5-nitroindole
• 1H-Indole,4-methyl-5-nitro-
• XRJNLFAXLSBIDS-UHFFFAOYSA-N
• RB3321
• FCH886222
• RP23773
• OR301286
• AX8041352
• ST2418476
• AB0000387
• Y6080
• J-515763
• AKOS006309112
• MFCD11035915
• DS-1934
• AMY1998
• SY047345
• SCHEMBL3299785
• CS-0001918
• FT-0601654
• 165250-69-1
• DTXSID90572923
• DB-358428

• MDL： MFCD11035915
• Inchi： 1S/C9H8N2O2/c1-6-7-4-5-10-8(7)2-3-9(6)11(12)13/h2-5,10H,1H3
• InChI Key： XRJNLFAXLSBIDS-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC2=C(C=CN2)C=1C)=O

Computed Properties

• Exact Mass: 176.05900
• Monoisotopic Mass: 176.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.6
• XLogP3: 2.2

Experimental Properties

• Color/Form: No data available
• Density: 1.355±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: No data available
• Boiling Point: 359.9°C at 760 mmHg
• Flash Point: 171.5±22.3 °C
• Refractive Index: 1.694
• Solubility: Very slightly soluble (0.41 g/l) (25 º C),
• PSA: 61.61000
• LogP: 2.90770

4-Methyl-5-nitro-1H-indole Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles